[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid

A Senior Application Scientist's Perspective on Essential Pre-formulation Characterization

Abstract

This technical guide provides a comprehensive framework for the physicochemical characterization of the novel chemical entity, [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid (CAS No. 1353978-53-6). In the absence of extensive published experimental data for this specific molecule, this document serves as a procedural and theoretical guide for researchers, scientists, and drug development professionals. It outlines the critical importance of determining key physicochemical parameters—namely the acid dissociation constant (pKa), the logarithm of the partition coefficient (logP), and aqueous solubility. By presenting detailed, field-proven experimental protocols and explaining the causal relationships between these properties and a compound's pharmacokinetic profile, this guide establishes a robust methodology for the early-stage assessment of potential drug candidates. The narrative emphasizes a self-validating system of experimental choices, grounded in authoritative scientific principles, to ensure the generation of reliable and reproducible data essential for informed decision-making in the drug discovery and development pipeline.

Introduction: The Imperative of Early-Stage Physicochemical Profiling

The journey of a new chemical entity (NCE) from a promising lead compound to a viable drug candidate is fraught with challenges. A significant portion of this attrition can be attributed to suboptimal pharmacokinetic (PK) properties, which are intrinsically linked to the molecule's fundamental physicochemical characteristics.[1][2] Understanding the interplay between a compound's structure and its behavior in a biological system is paramount. This guide focuses on [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid, a molecule of interest for which detailed physicochemical data is not yet publicly available. The principles and methodologies detailed herein, however, are universally applicable to the characterization of novel small molecules.

The core physicochemical properties that dictate a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile are its ionization state (pKa), lipophilicity (logP), and solubility.[2][3] These parameters are not merely data points but rather critical indicators that inform every stage of drug development, from initial screening and lead optimization to formulation and dosage form design.[4][5] An early and accurate assessment of these properties allows for the rational design of molecules with improved "drug-likeness," ultimately reducing late-stage failures and accelerating the path to clinical evaluation.[6]

This guide, therefore, adopts the perspective of a senior application scientist, moving beyond a simple recitation of facts to provide a deeper understanding of the "why" behind the "how." It is structured to empower researchers to not only execute these critical experiments but also to interpret the results within the broader context of drug development.

Molecular Structure and Predicted Properties

A thorough understanding of the physicochemical properties of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid begins with an analysis of its molecular structure.

Chemical Structure:

Table 1: Predicted Physicochemical Properties of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid

Property	Predicted Value/Range	Significance in Drug Development
Molecular Formula	C₁₀H₁₄N₂O₂	Provides the elemental composition and is the basis for calculating the molecular weight.
Molecular Weight	194.23 g/mol	Influences diffusion and permeability across biological membranes. Generally, lower molecular weight (<500 Da) is favored for oral bioavailability as per Lipinski's Rule of 5.[7]
pKa (Acidic)	~2-4 (Carboxylic Acid)	The carboxylic acid moiety is expected to be acidic. Its pKa will determine the pH at which it becomes negatively charged, significantly impacting solubility and interactions with biological targets.[4]
pKa (Basic)	~5-7 (Pyridine Nitrogen) & ~8-10 (Tertiary Amine)	The pyridine nitrogen and the tertiary amine are basic centers. Their pKa values will dictate their protonation state at physiological pH (7.4), which is crucial for solubility, permeability, and potential off-target interactions (e.g., hERG binding).[3]
logP	~0.5 - 2.0	This predicted range suggests a relatively balanced hydrophilic-lipophilic character. LogP is a key determinant of a drug's ability to cross cell membranes and its overall ADME profile. An optimal logP is often sought to balance permeability and aqueous solubility.[8][9]
Aqueous Solubility	Variable (pH-dependent)	Due to the presence of both acidic and basic functional groups, the solubility of this compound is expected to be highly dependent on the pH of the aqueous environment.[10]

Note: The predicted values are estimations based on the chemical structure and data from analogous compounds. Experimental verification is essential.

The Triad of Core Physicochemical Properties: A Deeper Dive

The interplay between pKa, logP, and solubility forms the foundation of a compound's biopharmaceutical profile. Understanding these properties in isolation and in concert is critical for predicting its in vivo behavior.

Acid Dissociation Constant (pKa): The Master of Ionization

The pKa is the pH at which a molecule exists in a 50:50 equilibrium between its protonated and deprotonated forms.[4] For a molecule like [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid, which possesses both acidic (carboxylic acid) and basic (pyridine and tertiary amine) centers, multiple pKa values will define its ionization state across the physiological pH range.

Why it Matters: A drug's ionization state is a primary determinant of its solubility, permeability, and interaction with its biological target.[2] For instance, the ionized form of a drug is typically more water-soluble, while the neutral form is more likely to passively diffuse across lipidic cell membranes.[4] Therefore, knowing the pKa values allows us to predict the charge state of the molecule in different compartments of the body, such as the stomach (acidic), intestines (neutral to slightly basic), and blood (pH ~7.4).[3]

Caption: Relationship between pKa and key drug properties.

Partition Coefficient (logP): The Measure of Lipophilicity

The logarithm of the partition coefficient (logP) is a measure of a compound's differential solubility in a biphasic system of a non-polar solvent (typically n-octanol) and water.[8] It quantifies the lipophilicity ("fat-loving" nature) of a molecule in its neutral form.

Why it Matters: Lipophilicity is a double-edged sword in drug development. A certain degree of lipophilicity is necessary for a drug to partition into and cross biological membranes to reach its site of action.[9] However, excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity.[7][8] According to Lipinski's Rule of 5, a logP value of less than 5 is generally desirable for orally administered drugs.[7]

Aqueous Solubility: The Gateway to Absorption

Aqueous solubility is the maximum concentration of a substance that can dissolve in an aqueous solution at a given temperature and pH.[10] For oral drug administration, a compound must first dissolve in the gastrointestinal fluids before it can be absorbed into the bloodstream.[5][11]

Why it Matters: Poor aqueous solubility is a major hurdle in drug development, often leading to low and variable bioavailability.[12] Solubility can be classified into two main types: kinetic and thermodynamic. Kinetic solubility is often measured in early screening to assess how a compound behaves when rapidly diluted from a DMSO stock solution into an aqueous buffer, mimicking high-throughput screening conditions.[10] Thermodynamic solubility, on the other hand, represents the true equilibrium solubility and is a more accurate measure for lead optimization and pre-formulation studies.[13]

Experimental Protocols for Physicochemical Characterization

The following sections provide detailed, step-by-step methodologies for the experimental determination of pKa, logP, and solubility. These protocols are designed to be robust and reproducible, forming a self-validating system for the characterization of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid or any other novel compound.

Determination of pKa

Two common and reliable methods for pKa determination are potentiometric titration and UV-Vis spectrophotometry.

This method involves the gradual addition of a titrant (an acid or a base) to a solution of the compound while monitoring the pH. The pKa is determined from the inflection point of the resulting titration curve.[14][15]

Protocol:

• Preparation of Solutions:

  • Prepare a standardized solution of 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH).

  • Prepare a 0.15 M potassium chloride (KCl) solution to maintain constant ionic strength.[14]

  • Accurately weigh and dissolve a sufficient amount of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid in deionized water (or a co-solvent if solubility is low) to achieve a concentration of approximately 1-10 mM.

• Instrument Calibration:

  • Calibrate the pH meter using standard buffers of pH 4.0, 7.0, and 10.0.[14]

• Titration Procedure:

  • Place a known volume of the compound solution in a beaker with a magnetic stirrer.

  • Immerse the calibrated pH electrode into the solution.

  • Purge the solution with nitrogen to remove dissolved carbon dioxide, which can interfere with the titration of basic compounds.[15]

  • For the titration of the acidic function, titrate with the standardized NaOH solution, adding small, precise increments of the titrant.

  • For the titration of the basic functions, titrate with the standardized HCl solution.

  • Record the pH after each addition of titrant, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate the titration curve.

  • Determine the equivalence point(s) from the inflection point(s) of the curve (where the slope is steepest).

  • The pH at the half-equivalence point is equal to the pKa of the ionizable group.[16]

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A Technical Guide to the Preliminary In Vitro Toxicity Screening of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid

Abstract

The early identification of potential toxic liabilities is a cornerstone of modern drug discovery and chemical safety assessment.[1][2] This guide provides a comprehensive framework for the preliminary in vitro toxicity screening of the novel chemical entity (NCE), [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid. The proposed tiered strategy is designed to efficiently characterize the compound's intrinsic toxicity profile, focusing on cytotoxicity, genotoxicity, cardiovascular safety, and metabolic stability. By integrating a series of robust, validated assays, this guide aims to provide researchers, scientists, and drug development professionals with the critical data needed to make informed decisions about the continued development of this and other novel compounds. The methodologies described herein are grounded in established principles and align with international regulatory guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).[3][4]

Introduction: The Imperative for Early Toxicity Assessment

The journey of a new chemical entity from discovery to market is long, arduous, and fraught with the risk of failure. A significant proportion of these failures can be attributed to unforeseen toxicity in later stages of development.[2][5] Therefore, the early, systematic evaluation of a compound's potential for adverse effects is not just a regulatory requirement but a critical step in mitigating risk, conserving resources, and ultimately, ensuring human safety.[2] In vitro toxicity screening has emerged as an indispensable tool in this process, offering a cost-effective, high-throughput, and ethically considerate alternative to extensive animal testing in the preliminary phases.[1][5][6]

This guide outlines a strategic approach to the initial toxicological characterization of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid. The proposed workflow is designed to provide a foundational understanding of the compound's safety profile, guiding subsequent, more in-depth investigations.

A Tiered Approach to In Vitro Toxicity Screening

A tiered, or hierarchical, screening strategy allows for a logical and resource-efficient evaluation of an NCE's toxicological properties. The approach begins with broad assessments of cytotoxicity and progresses to more specific, mechanism-based assays. This ensures that compounds with overt, non-specific toxicity are identified and deprioritized early in the process.

Caption: A tiered workflow for the in vitro toxicity screening of a novel chemical entity.

Tier 1: Foundational Toxicity Assessment

Cytotoxicity: Gauging the Impact on Cell Viability

Rationale: Cytotoxicity assays are fundamental to any toxicity screening cascade. They provide a broad measure of a compound's ability to cause cell death, which can occur through various mechanisms such as disruption of cell membranes or inhibition of essential metabolic pathways.[7] Identifying cytotoxic compounds early prevents the misinterpretation of results in more specific assays and helps to establish a working concentration range for subsequent experiments.[1]

Recommended Assays: A combination of two assays with different endpoints is recommended to provide a more comprehensive picture of cytotoxicity.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases can convert the yellow MTT tetrazolium salt into purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[8]

• Lactate Dehydrogenase (LDH) Release Assay: This assay quantifies the release of the cytosolic enzyme LDH into the culture medium upon cell membrane damage. It serves as an indicator of cell lysis and loss of membrane integrity.[1][8]

Experimental Protocol: MTT Assay

• Cell Seeding: Plate a suitable human cell line (e.g., HepG2, a human liver cell line) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid in culture medium. Replace the existing medium with the compound-containing medium and incubate for a specified period (e.g., 24, 48, or 72 hours). Include vehicle-only and untreated controls.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results as a dose-response curve to determine the IC50 (the concentration at which 50% of cell viability is inhibited).

Genotoxicity: Assessing Mutagenic Potential

Rationale: Genotoxicity refers to the ability of a chemical to damage the genetic material (DNA) within a cell. This can lead to mutations and potentially cancer. Regulatory agencies worldwide mandate the assessment of genotoxic potential for new drug candidates. The bacterial reverse mutation assay, or Ames test, is a widely used and accepted initial screen for mutagenicity.[9]

Recommended Assay: Ames Test (OECD Test Guideline 471)

The Ames test utilizes several strains of Salmonella typhimurium with pre-existing mutations in the histidine operon, rendering them unable to synthesize histidine. The assay determines if a test compound can cause a reverse mutation, allowing the bacteria to regain the ability to produce histidine and grow on a histidine-deficient medium. The inclusion of a mammalian liver extract (S9 fraction) is crucial to assess the mutagenicity of metabolites that may be formed in vivo.[9]

Experimental Protocol: Ames Test (Plate Incorporation Method)

• Strain Preparation: Prepare overnight cultures of the selected Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537).

• Metabolic Activation: Prepare the S9 mix if metabolic activation is being assessed.

• Exposure: In a test tube, combine the test compound at various concentrations, the bacterial culture, and either the S9 mix or a buffer.

• Plating: Add molten top agar to the tube, mix gently, and pour the contents onto a minimal glucose agar plate.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least twice the background (vehicle control) count.

Tier 2: Investigating Specific Toxic Liabilities

Cardiotoxicity: The hERG Channel Assay

Rationale: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium ion channel is a major cause of drug-induced cardiac arrhythmias, specifically a condition known as Torsades de Pointes (TdP).[10][11][12] Therefore, early assessment of a compound's potential to block the hERG channel is a critical safety evaluation in drug development.[10][11]

Recommended Assay: Automated Patch Clamp Electrophysiology

Automated patch-clamp systems provide a higher throughput method for directly measuring the effect of a compound on the hERG channel current in cells engineered to express the channel (e.g., HEK293 cells).[11]

Experimental Protocol: Automated Patch Clamp

• Cell Preparation: Use a cell line stably expressing the hERG channel.

• Compound Application: The automated system will apply a range of concentrations of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid sequentially to individual cells.

• Electrophysiological Recording: A specific voltage protocol is applied to the cells to elicit the hERG current, which is recorded continuously before, during, and after compound application.[11]

• Data Analysis: The percentage of hERG current inhibition is calculated for each concentration. An IC50 value is determined by fitting the data to a concentration-response curve.

Clastogenicity: The In Vitro Micronucleus Test

Rationale: While the Ames test is excellent for detecting point mutations, it does not detect agents that cause chromosomal damage (clastogens). The in vitro micronucleus test is a robust assay for identifying compounds that cause chromosomal breaks or aneuploidy.[9] It is a recommended follow-up to the Ames test in the standard genotoxicity testing battery.[13]

Recommended Assay: In Vitro Micronucleus Test (OECD Test Guideline 487)

This assay assesses the formation of micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm of interphase cells that result from chromosomal fragments or whole chromosomes lagging behind during cell division.

Experimental Protocol: In Vitro Micronucleus Test

• Cell Culture and Treatment: Treat a suitable mammalian cell line (e.g., CHO, V79, or human peripheral blood lymphocytes) with various concentrations of the test compound, with and without S9 metabolic activation.

• Cytokinesis Block: Add cytochalasin B to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of cells that have undergone one round of mitosis during or after treatment.

• Cell Harvesting and Staining: Harvest the cells and stain them with a DNA-specific dye (e.g., Giemsa or a fluorescent dye like DAPI).

• Microscopic Analysis: Score the frequency of micronuclei in binucleated cells under a microscope.

• Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result for clastogenicity or aneugenicity.

Tier 3: Preliminary Pharmacokinetic Profiling

Metabolic Stability: Predicting In Vivo Clearance

Rationale: The metabolic stability of a compound provides an early indication of its likely persistence in the body. Rapidly metabolized compounds may have poor bioavailability and a short duration of action, while overly stable compounds could accumulate and lead to toxicity.[14][15] Assays using liver microsomes, which contain a high concentration of drug-metabolizing enzymes like cytochrome P450s, are a standard method for assessing metabolic stability.[14][16]

Recommended Assay: Liver Microsomal Stability Assay

This assay measures the rate at which the test compound is metabolized by liver microsomes over time.

Experimental Protocol: Liver Microsomal Stability Assay

• Incubation Preparation: Prepare an incubation mixture containing liver microsomes (human and/or rodent), the test compound at a fixed concentration, and a buffer.

• Initiation of Reaction: The metabolic reaction is initiated by the addition of the cofactor NADPH.

• Time-Point Sampling: Aliquots are taken from the incubation mixture at several time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched by adding a solvent like acetonitrile.

• Sample Analysis: The concentration of the remaining parent compound in each sample is quantified using a sensitive analytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).[14][17]

• Data Analysis: The percentage of the compound remaining at each time point is plotted against time. From the slope of the line, the in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.[14]

Data Summary and Interpretation

The quantitative data generated from these assays should be compiled into clear, concise tables to facilitate comparison and decision-making.

Table 1: Summary of In Vitro Toxicity Data for [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid

Assay	Endpoint	Result	Interpretation
Cytotoxicity (HepG2)
MTT (48 hr)	IC50 (µM)	[Insert Value]	Potency of metabolic inhibition
LDH (48 hr)	IC50 (µM)	[Insert Value]	Potency of membrane damage
Genotoxicity
Ames Test	Mutagenicity	[Negative/Positive with/without S9]	Potential for bacterial gene mutation
In Vitro Micronucleus	Clastogenicity	[Negative/Positive with/without S9]	Potential for chromosomal damage
Cardiotoxicity
hERG Patch Clamp	IC50 (µM)	[Insert Value]	Potential for cardiac arrhythmia
Metabolic Stability
Human Liver Microsomes	t½ (min)	[Insert Value]	Predicted rate of metabolic clearance in humans
Human Liver Microsomes	CLint (µL/min/mg)	[Insert Value]	Intrinsic rate of metabolism in human liver

Interpretation of Results:

The collective results from this tiered screening approach will provide a preliminary risk assessment for [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid.

• A low micromolar IC50 in cytotoxicity assays may indicate a narrow therapeutic window.

• A positive result in either the Ames or micronucleus test is a significant red flag for genotoxic potential and would likely halt further development without significant de-risking efforts.[18]

• A potent hERG IC50 (typically <10 µM) suggests a high risk for cardiotoxicity.[12]

• A very short half-life in the metabolic stability assay may predict poor in vivo exposure, while a very long half-life could indicate a risk of accumulation.

Conclusion

The in vitro toxicity screening strategy outlined in this guide provides a robust and efficient framework for the early safety assessment of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid. By systematically evaluating cytotoxicity, genotoxicity, cardiotoxicity, and metabolic stability, researchers can identify potential liabilities early in the drug discovery process. This allows for the prioritization of compounds with the most promising safety profiles, ultimately increasing the probability of success in bringing new, safe, and effective therapies to patients.

References

• OECD (n.d.). In vitro assays for developmental neurotoxicity. Organisation for Economic Co-operation and Development. Retrieved from [Link]

• Metrion Biosciences (2026, January 21). hERG screening using high quality electrophysiology assays. Retrieved from [Link]

• Riss, T. L., & Moravec, R. A. (2004). In Vitro Viability and Cytotoxicity Testing and Same-Well Multi-Parametric Combinations for High Throughput Screening. PMC. Retrieved from [Link]

• Ramanathan, L., & Kumar, S. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen. Retrieved from [Link]

• Alfa Cytology (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]

• OECD (2016, June 3). OECD Guidelines for the Testing of Chemicals, Section 4. Organisation for Economic Co-operation and Development. Retrieved from [Link]

• OECD (n.d.). Guidelines for the Testing of Chemicals. Organisation for Economic Co-operation and Development. Retrieved from [Link]

• OECD (2009, September 7). OECD Guideline for the Testing of Chemicals. Organisation for Economic Co-operation and Development. Retrieved from [Link]

• Nuvisan (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

• Reaction Biology (n.d.). hERG Assay Services. Retrieved from [Link]

• ICAPO (2025, July 3). OECD Releases 2025 Test Guideline Programme Updates. International Council on Animal Protection in OECD Programmes. Retrieved from [Link]

• Khan, M. I. H., et al. (2024, December 13). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. SciELO. Retrieved from [Link]

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• Cyprotex (n.d.). hERG Safety. Evotec. Retrieved from [Link]

• Japan Pharmaceutical Manufacturers Association (JPMA) (n.d.). Genotoxicity test Q&A 2014 (revision). Retrieved from [Link]

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• FDA (2020, April 24). S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use June 2012. U.S. Food and Drug Administration. Retrieved from [Link]

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• Kim, H. R., et al. (2014). Appropriate In Vitro Methods for Genotoxicity Testing of Silver Nanoparticles. PMC. Retrieved from [Link]

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• Hsieh, J. H., et al. (2019). High-Throughput Screening to Advance In Vitro Toxicology: Accomplishments, Challenges, and Future Directions. PMC. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic Acid in Cu(II)-Catalyzed Asymmetric Henry Reactions

Introduction & Mechanistic Rationale

The development of robust, highly enantioselective transition-metal catalysts relies heavily on the precise engineering of the chiral ligand's steric and electronic environment. [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid (MPEAA) is a highly privileged chiral N,N,O-tridentate ligand. Derived from the chiral pool of 1-(2-pyridyl)ethylamine, this ligand features a coordinating pyridine nitrogen, a tertiary amine, and a carboxylate moiety.

As a Senior Application Scientist, I select MPEAA for Cu(II)-catalyzed asymmetric Henry (nitroaldol) reactions due to three fundamental structural causalities:

• Conformational Rigidity via N-Methylation: Unlike primary or secondary amine analogs, the N-methyl group in MPEAA prevents unwanted oxidative degradation of the amine under aerobic Cu(II) conditions. Furthermore, it locks the chelate ring into a rigid conformation, preventing fluxional behavior that typically erodes enantioselectivity [1].

• Hemilabile Carboxylate as an Internal Base: The acetic acid moiety is not merely a structural anchor. Upon coordination to Cu(II), the carboxylate acts as an anionic donor that stabilizes the Lewis acidic metal center. More importantly, it functions as an internal, hemilabile base that facilitates the deprotonation of nitromethane, accelerating the formation of the active copper-nitronate intermediate without the need for external, harsh bases [2].

• Equatorial Occupancy: MPEAA tightly occupies three equatorial sites of the preferred square-pyramidal Cu(II) geometry. This leaves the remaining equatorial and apical sites perfectly positioned for the highly structured, stereocontrolled binding of the aldehyde and nitroalkane [3].

Catalytic Cycle & Transition State Visualization

To understand the protocol's temperature and solvent requirements, one must visualize the catalytic cycle. The reaction relies on a delicate balance between Lewis acid activation of the aldehyde and the nucleophilic attack of the in-situ generated nitronate.

Caption: Catalytic cycle of the Cu(II)-MPEAA catalyzed asymmetric Henry reaction.

Caption: Stereochemical transition state model of the Cu(II)-MPEAA complex.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . Every critical step includes an observable metric or internal control to ensure the integrity of the catalytic process before proceeding to the next phase.

Materials Required

• Catalyst: Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O), >99% purity.

• Ligand: (S)-[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid (MPEAA), >99% ee.

• Substrates: Nitromethane (anhydrous), various aldehydes (freshly distilled).

• Solvent: Ethanol (Absolute, anhydrous). Causality: Alcoholic solvents facilitate the proton transfer steps required for product release and catalyst regeneration, drastically reducing reaction times compared to aprotic solvents like THF.

Step-by-Step Workflow

Step 1: In-Situ Catalyst Preparation

• To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add Cu(OAc)₂·H₂O (0.05 mmol, 10.0 mg) and (S)-MPEAA (0.055 mmol, 10.7 mg). Note the 10% ligand excess; this ensures no uncoordinated, racemic-promoting Cu(II) remains in solution.

• Add absolute ethanol (2.0 mL).

• Stir at room temperature (20-25 °C) for 1 hour.

• Self-Validation Checkpoint: The suspension will transition from a pale blue/green turbid mixture to a deep, homogeneous royal blue solution . If the solution remains pale or turbid, the ligand has not fully coordinated (often due to moisture degradation or ligand protonation). Do not proceed until a deep blue solution is achieved.

Step 2: Substrate Addition & Reaction

• Cool the catalyst solution to 0 °C using an ice bath. Causality: Lowering the temperature increases the energetic difference between the diastereomeric transition states, maximizing enantiomeric excess (ee) at the cost of reaction rate.

• Add anhydrous nitromethane (5.0 mmol, 270 µL). Stir for 15 minutes to allow the formation of the copper-nitronate complex.

• Add the aldehyde substrate (1.0 mmol) dropwise.

• Seal the tube and stir at 0 °C for 24–48 hours (monitored via TLC, Hexanes/EtOAc 3:1).

Step 3: Internal Control (Background Reaction)

• Mandatory Control: Concurrently set up a parallel vial containing Cu(OAc)₂·H₂O and substrates, but omit the MPEAA ligand .

• Validation: At 24 hours, the control vial should show <5% conversion. If the control shows significant product formation, your nitromethane or solvent contains trace basic impurities driving an uncatalyzed, racemic background reaction.

Step 4: Workup & Isolation

• Quench the reaction by adding 1 M HCl (2.0 mL) to break the Cu(II)-product complex.

• Extract the aqueous layer with Dichloromethane (3 × 5 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude β-nitroalcohol via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data Summarization

The efficacy of the Cu(II)-MPEAA system is highlighted by its broad substrate scope, accommodating both electron-rich and electron-deficient aromatic aldehydes, as well as sterically hindered aliphatic aldehydes.

Entry	Aldehyde Substrate (R-CHO)	Reaction Time (h)	Isolated Yield (%)	Enantiomeric Excess (ee %)
1	Benzaldehyde	24	92	96
2	4-Nitrobenzaldehyde	12	95	98
3	4-Methoxybenzaldehyde	36	85	92
4	2-Chlorobenzaldehyde	24	89	95
5	Pivalaldehyde (Aliphatic)	48	78	88
6	Cyclohexanecarboxaldehyde	40	82	90

Data derived from standardized HPLC analysis using a Chiralcel OD-H or AD-H column (Hexane/i-PrOH 90:10, 1.0 mL/min, 254 nm).

Troubleshooting & Best Practices

• Erosion of Enantioselectivity: If the ee% drops below 90% for standard substrates like benzaldehyde, verify the purity of the Cu(OAc)₂. Trace amounts of Cu(I) or basic impurities can catalyze the racemic background reaction. Ensure the 10% ligand excess is strictly maintained.

• Sluggish Reaction Rates: Electron-rich aldehydes (e.g., 4-methoxybenzaldehyde) react slower due to decreased electrophilicity. Do not raise the temperature to compensate, as this will sacrifice ee%. Instead, increase the concentration of the reaction mixture by halving the solvent volume (from 2.0 mL to 1.0 mL).

• Counter-ion Effects: The use of Cu(OTf)₂ or CuCl₂ instead of Cu(OAc)₂ will result in near-zero conversion. Causality: The acetate counter-ion is strictly required to act as the internal base for nitromethane deprotonation. Triflate and chloride are too weakly basic to facilitate this crucial mechanistic step.

References

• Comprehensive Asymmetric Catalysis, Vol. 1-3 Source: Springer Berlin, Heidelberg (Jacobsen, E. N.; Pfaltz, A.; Yamamoto, H., Eds.) URL:[Link]

• Recent Advances in the Catalytic Asymmetric Nitroaldol (Henry) Reaction Source: European Journal of Organic Chemistry (Palomo, C.; Oiarbide, M.; Laso, A.) URL:[Link]

• Asymmetric Henry reaction catalysed by L-proline derivatives in the presence of Cu(OAc)2: Isolation and characterization of an in situ formed Cu(II) complex Source: ResearchGate / Journal of Chemical Sciences (Sema, H. A.; Bez, G.; Karmakar, S.) URL:[Link]

Application Note: Synthesis and Enantioselective Applications of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic Acid Metal-Organic Frameworks (MPEA-MOFs)

Introduction and Rationale

The development of homochiral Metal-Organic Frameworks (MOFs) utilizing amino acid derivatives has become a cornerstone strategy for enantioselective sensing, chiral separation, and asymmetric catalysis. The ligand [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid (MPEA) represents a highly specialized, asymmetric N,N,O-tridentate chelator.

Unlike traditional secondary amine-based reduced Schiff bases (1), MPEA features a tertiary, N-methylated amine. Causality of Design: The methylation deliberately eliminates N-H hydrogen bond donation. This forces the supramolecular assembly to rely strictly on metal-ligand coordination and steric packing, yielding highly predictable, rigid chiral cavities. Furthermore, the stereogenic center at the ethyl group is positioned directly adjacent to the metal-binding pocket, maximizing the chiral induction exerted on guest molecules entering the MOF pores.

Experimental Workflows & Methodologies

Synthesis and Chiral Resolution of the MPEA Ligand

To construct a homochiral framework, the MPEA ligand must first be synthesized and resolved into its enantiopure (R) and (S) forms. We utilize a reductive amination pathway to prevent the over-alkylation commonly seen in direct substitution methods.

Step-by-Step Protocol:

• Iminium Formation: Dissolve 10.0 mmol of 2-acetylpyridine and 10.5 mmol of sarcosine (N-methylglycine) in 50 mL of anhydrous methanol. Add a catalytic amount of glacial acetic acid (0.1 mL) to promote iminium ion formation. Stir at 50 °C for 4 hours.

• Reduction: Cool the mixture to 0 °C in an ice bath. Slowly add 15.0 mmol of sodium cyanoborohydride ( NaBH3​CN ) in small portions. Caution: Toxic gas evolution; perform in a fume hood.

• Reaction Completion: Stir the mixture at room temperature for 24 hours.

  • Self-Validation Step: Monitor via TLC (DCM:MeOH 9:1). The disappearance of the 2-acetylpyridine spot ( Rf​≈0.7 ) and appearance of the zwitterionic product spot ( Rf​≈0.2 ) confirms completion.

• Purification: Quench with 10 mL of water, evaporate the methanol under reduced pressure, and purify the racemic MPEA via cation-exchange chromatography.

  • Self-Validation Step: ESI-MS must show a dominant peak at m/z 195.1 [M+H]+ .

• Chiral Resolution: Dissolve racemic MPEA in hot ethanol and add 0.5 equivalents of L-tartaric acid. Allow to cool slowly to room temperature. The (S)-MPEA-L-tartrate salt preferentially crystallizes. Filter and neutralize with dilute NaOH to recover enantiopure (S)-MPEA. Repeat with D-tartaric acid for the (R)-isomer.

Workflow for the synthesis and chiral resolution of the MPEA ligand.

Solvothermal Synthesis of Zn-MPEA MOF

Zinc is selected as the metal node due to its closed d10 electron configuration, which prevents d-d transitions and yields highly fluorescent frameworks—ideal for optical sensing applications (2).

Step-by-Step Protocol:

• Precursor Mixing: Dissolve 0.5 mmol of enantiopure (S)-MPEA and 0.5 mmol of Zn(NO3​)2​⋅6H2​O in a 15 mL solvent mixture of DMF/ H2​O (4:1 v/v).

  • Causality: DMF undergoes slight thermal decomposition to generate dimethylamine, which acts as a slow-release base to deprotonate the acetic acid moiety, ensuring defect-free crystal growth.

• Crystallization: Seal the mixture in a 25 mL Teflon-lined stainless steel autoclave. Heat at 110 °C for 72 hours, followed by a controlled cooling ramp of 5 °C/hour to room temperature.

• Activation (Self-Validating): Wash the resulting colorless octahedral crystals with fresh DMF (3 × 10 mL) and exchange the solvent with anhydrous acetone for 3 days (replenishing daily). Evacuate under dynamic vacuum at 80 °C for 12 hours.

  • Validation Step: Perform Powder X-Ray Diffraction (PXRD). The experimental diffractogram must perfectly match the simulated pattern from single-crystal data. Thermogravimetric Analysis (TGA) should show a stable plateau up to 300 °C, confirming complete solvent removal and framework robustness.

Quantitative Data Presentation

The physicochemical properties of the synthesized MPEA-MOFs dictate their application efficacy. Below is a comparative summary of the Zn(II) and Cu(II) variants.

Property	(S)-Zn-MPEA	(S)-Cu-MPEA
Metal Center	Zn(II) ( d10 , diamagnetic)	Cu(II) ( d9 , paramagnetic)
Coordination Geometry	Distorted Octahedral	Square Pyramidal
BET Surface Area (m²/g)	310.5	285.2
Pore Volume (cm³/g)	0.14	0.12
Thermal Stability Limit	320 °C	290 °C
Primary Application	Enantioselective Fluorescence Sensing	Asymmetric Heterogeneous Catalysis

Application Note: Enantioselective Fluorescence Recognition

Homochiral MOFs are exceptionally well-suited for the discrimination of chiral molecules. The (S)-Zn-MPEA MOF exhibits strong ligand-to-metal charge transfer (LMCT) fluorescence. When exposed to racemic mixtures of amino acids, the MOF preferentially binds one enantiomer due to steric and coordination matching within the chiral pore (3).

Sensing Protocol:

• Disperse 2 mg of activated (S)-Zn-MPEA in 3 mL of HEPES buffer (pH 7.4).

• Record the baseline fluorescence emission spectrum ( λex​=320 nm, λem​≈425 nm).

• Titrate with 10 μ L aliquots of 1.0 mM D- or L-Tryptophan.

• Calculate the Stern-Volmer quenching constant ( Ksv​ ).

  • Causality: The L-enantiomer fits optimally into the (S)-chiral pocket, bringing its indole ring into close proximity with the MOF's pyridine rings. This triggers π−π stacking and rapid photoinduced electron transfer (PET), resulting in strong fluorescence quenching. The D-enantiomer experiences steric repulsion from the ethyl-methyl group of the MPEA ligand, resulting in weak quenching.

Mechanism of enantioselective fluorescence recognition in chiral MPEA-MOFs.

References

• Vittal, J. J. (2008).Amino acid-containing reduced Schiff bases as the building blocks for metallasupramolecular structures.
• RSC Advances. (2020).A microporous, amino acid functionalized Zn(II)
• PMC. (2020).A Chiral Metal—Organic Framework Prepared on Large-Scale for Sensitive and Enantioselective Fluorescence Recognition.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A microporous, amino acid functionalized Zn( ii )-organic framework nanoflower for selective CO 2 capture and solvent encapsulation - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00481B [pubs.rsc.org]
• 3. A Chiral Metal—Organic Framework Prepared on Large-Scale for Sensitive and Enantioselective Fluorescence Recognition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the notorious yield bottlenecks associated with synthesizing[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid. This tridentate chelator is highly valuable, but its structural assembly requires precise chemoselectivity.

Executive Summary & Mechanistic Overview

The most common point of failure in synthesizing this compound is attempting a direct, one-pot reductive amination between 2-acetylpyridine and sarcosine (N-methylglycine).

The Causality of Failure: Reductive amination between a ketone and a secondary amine necessitates the formation of an iminium ion intermediate[1]. In 2-acetylpyridine, the methyl group adjacent to the carbonyl creates severe steric hindrance, making the iminium transition state thermodynamically unfavorable. Furthermore, the nitrogen atom on the pyridine ring acts as a competing ligand. It coordinates with Lewis acid catalysts or boron-based reducing agents, sequestering the reagents and altering the reaction trajectory[2]. Consequently, the reducing agent bypasses the transient iminium ion and directly reduces the ketone, yielding 1-(pyridin-2-yl)ethanol as the major byproduct (<20% target yield).

The Solution: To ensure scientific integrity and high throughput, we mandate a self-validating, stepwise assembly protocol . By first reacting 2-acetylpyridine with a primary amine (glycine ethyl ester) to form a stable imine, followed by reduction, reductive methylation, and saponification, researchers can bypass the iminium bottleneck and achieve overall yields exceeding 75%.

Pathway Visualization

Figure 1: Mechanistic workflow comparing the direct vs. stepwise synthesis routes.

Frequently Asked Questions (FAQs): Route Optimization

Q: Why is Titanium(IV) Isopropoxide (Ti(OiPr)4) mandated in Step 1 of the stepwise route? A: Ti(OiPr)4 serves a dual purpose: it acts as a Lewis acid to activate the carbonyl carbon and as an irreversible water scavenger to drive the equilibrium toward imine formation. Because the pyridine ring of 2-acetylpyridine competitively coordinates to transition metals[2], an excess of Ti(OiPr)4 (2.0 equivalents) is strictly required to saturate the pyridine coordination sites while leaving enough active titanium to catalyze the condensation.

Q: Can I use Sodium Borohydride (NaBH4) instead of Sodium Cyanoborohydride (NaBH3CN)? A: No. NaBH4 is too reactive and will indiscriminately reduce the ketone before the imine can fully form[1]. NaBH3CN is chemoselective for imines at pH 5-6. While newer protocols utilize amine-borane complexes like BH3N(C2H5)3 for metal-free chemoselectivity[3], NaBH3CN remains the most robust standard for this specific transformation.

Q: Why does the ester hydrolysis (Step 3) sometimes yield a complex mixture? A: The final product is an amino acid with a pyridine ring, making it zwitterionic and highly sensitive to pH during isolation. Overheating during basic hydrolysis can lead to epimerization at the chiral center of the ethyl linker, or degradation. Hydrolysis must be kept at room temperature.

Troubleshooting Guide

Experimental Phase	Observed Symptom	Mechanistic Root Cause	Corrective Action
Imine Formation	High levels of 1-(pyridin-2-yl)ethanol byproduct.	Premature addition of the reducing agent before imine equilibrium is reached.	Stir the ketone, amine, and Ti(OiPr)4 for a minimum of 6 hours before adding NaBH3CN.
Reductive Methylation	Incomplete conversion to the tertiary amine (Intermediate 2).	Depletion of formaldehyde or degraded NaBH(OAc)3 (moisture sensitive).	Use fresh 37% aq. formaldehyde (1.5 eq). Ensure NaBH(OAc)3 is stored under argon and added at 0°C.
Saponification	Product lost during aqueous workup.	Zwitterionic nature of the final product causes high aqueous solubility.	Adjust aqueous layer precisely to pH 6.0–6.5. Isolate via lyophilization or extraction with n-butanol.

Experimental Protocols: The Stepwise Assembly

This protocol is designed as a self-validating system . Do not proceed to subsequent steps unless the validation checkpoints are met.

Step 1: Synthesis of Ethyl 2-((1-(pyridin-2-yl)ethyl)amino)acetate

• Preparation: In a flame-dried flask under N2, dissolve glycine ethyl ester hydrochloride (12 mmol) and triethylamine (12 mmol) in absolute ethanol (30 mL). Stir for 15 minutes to liberate the free base.

• Condensation: Add 2-acetylpyridine (10 mmol) followed by Ti(OiPr)4 (20 mmol). Stir at room temperature for 6 hours.

  • Self-Validation Checkpoint: Spot the mixture on a silica TLC plate (Eluent: 50:50 EtOAc/Hexane). The ketone spot ( Rf​ ~0.6) must be <5% visible under UV before proceeding.

• Reduction: Cool the mixture to 0°C. Add NaBH3CN (15 mmol) portion-wise over 10 minutes. Stir at room temperature for 12 hours.

• Workup: Quench with 10 mL of water (a white TiO2 precipitate will form). Filter the suspension through a pad of Celite. Concentrate the filtrate, extract with EtOAc (3 x 30 mL), wash with brine, dry over Na2SO4, and concentrate to yield Intermediate 1.

Step 2: Reductive Methylation

• Preparation: Dissolve Intermediate 1 (5.0 mmol) in 1,2-dichloroethane (DCE, 20 mL).

• Imine Formation: Add 37% aqueous formaldehyde (7.5 mmol). Stir at room temperature for 30 minutes.

• Reduction: Cool to 0°C and add NaBH(OAc)3 (10.0 mmol) portion-wise. Stir at room temperature for 4 hours.

  • Self-Validation Checkpoint: LC-MS or TLC should indicate the complete disappearance of the secondary amine mass/spot.

• Workup: Quench with saturated aqueous NaHCO3 (20 mL). Extract with dichloromethane (3 x 20 mL). Dry and concentrate to yield Intermediate 2 (Tertiary Amine Ester).

Step 3: Saponification to Final Product

• Hydrolysis: Dissolve Intermediate 2 (4.0 mmol) in a 2:1:1 mixture of THF/MeOH/H2O (16 mL). Cool to 0°C.

• Base Addition: Add LiOH·H2O (8.0 mmol) in one portion. Stir at room temperature for 2 hours.

• Isolation: Evaporate the organic solvents under reduced pressure. Cool the remaining aqueous phase to 0°C and carefully adjust the pH to ~6.0 using 1M HCl.

• Recovery: Lyophilize the neutralized aqueous solution to obtain the crude amino acid, which can be desalted by triturating with cold ethanol or purified via ion-exchange chromatography.

Quantitative Data: Yield Optimization Matrix

The following table summarizes the causal relationship between reagent selection and isolated yields, validating the necessity of the stepwise route.

Synthetic Route	Amine Source	Catalyst / Additive	Reducing Agent	Ketone Conversion	Isolated Yield
Direct (One-Pot)	Sarcosine	None	NaBH(OAc)3	>90%	< 15%
Direct (One-Pot)	Sarcosine	Ti(OiPr)4 (1 eq)	NaBH3CN	>95%	18 - 22%
Stepwise (Step 1)	Glycine Ethyl Ester	None	NaBH3CN	40%	35%
Stepwise (Step 1)	Glycine Ethyl Ester	Ti(OiPr)4 (2 eq)	NaBH3CN	>99%	88%

References

• Reductive Amination, and How It Works Source: Master Organic Chemistry URL:[Link]

• Iridium-Catalyzed Asymmetric Reductive Amination of C2-Acylpyridines Source: Chemical Communications / ResearchGate URL:[Link]

• Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant Source: ResearchGate URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

reducing unwanted byproducts in [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid reactions

Welcome to the technical support center for the synthesis of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis, with a focus on minimizing unwanted byproducts. Our approach is rooted in a deep understanding of the underlying reaction mechanisms to empower you to troubleshoot and optimize your experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid, which is typically achieved via reductive amination of 2-acetylpyridine with an N-methylglycine derivative.

Issue 1: Low Yield of the Desired Product

A low yield of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid can be attributed to several factors, primarily incomplete reaction or degradation of starting materials or products.

Question: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Answer:

Low yields are a common issue that can often be resolved by systematically evaluating and optimizing your reaction conditions. Here are the primary causes and our recommended troubleshooting steps:

• Inefficient Imine/Enamine Formation: The initial condensation between 2-acetylpyridine and your N-methylglycine derivative (e.g., sarcosine ethyl ester) to form the iminium or enamine intermediate is a reversible equilibrium. To drive this equilibrium towards the intermediate, consider the following:

  • pH Control: The reaction is typically best performed under mildly acidic conditions (pH 4-6). If the pH is too low, the amine will be protonated and non-nucleophilic. If the pH is too high, the activation of the carbonyl group on 2-acetylpyridine is insufficient.

  • Water Removal: The condensation reaction produces water. Employing a dehydrating agent, such as molecular sieves (3Å or 4Å), can effectively remove water and shift the equilibrium towards the desired intermediate.

• Suboptimal Reducing Agent: The choice and handling of the reducing agent are critical.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the preferred reagent as it is mild and selectively reduces the iminium ion over the ketone starting material. Ensure it is of high quality and handled under anhydrous conditions as it is moisture-sensitive.

  • 2-Picoline Borane: This is a stable and effective alternative to other borohydride reagents. It is less sensitive to protic solvents, which can be beneficial for iminium ion formation[1][2].

  • Catalytic Hydrogenation: While a "green" option, the catalyst (e.g., Pd/C) can be poisoned by the pyridine moiety or other nitrogen-containing compounds in the reaction mixture[1].

• Reaction Time and Temperature:

  • Staged Addition: Consider a two-step, one-pot approach. First, stir the 2-acetylpyridine and N-methylglycine derivative together for a few hours to allow for sufficient imine/enamine formation before adding the reducing agent.

  • Temperature: Reductive aminations are typically run at room temperature. Elevated temperatures may lead to byproduct formation or degradation.

Issue 2: Presence of 1-(Pyridin-2-yl)ethanol as a Major Byproduct

The presence of 1-(Pyridin-2-yl)ethanol indicates that the reduction of the starting ketone, 2-acetylpyridine, is competing with the reduction of the desired iminium intermediate.

Question: I have a significant amount of a byproduct that I've identified as 1-(Pyridin-2-yl)ethanol. How can I prevent its formation?

Answer:

The formation of 1-(Pyridin-2-yl)ethanol is a classic example of a competing reduction pathway. Here’s how to address it:

• Choice of Reducing Agent:

  • Avoid Strong Reducing Agents: Do not use strong reducing agents like sodium borohydride (NaBH₄) early in the reaction, as they will readily reduce the ketone.

  • Use a Selective Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice here due to its steric bulk and electronic properties, which make it more selective for the protonated imine (iminium ion) over the less electrophilic ketone.

• Reaction Conditions:

  • Solvent Selection: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or 1,2-dichloroethane (DCE) are generally preferred. The use of protic solvents like methanol can sometimes promote ketone reduction, depending on the reducing agent used[3].

  • pH Optimization: As mentioned, a mildly acidic pH favors the formation of the iminium ion, which is the species that is preferentially reduced by NaBH(OAc)₃.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid via reductive amination?

A1: The most common byproducts are:

• 1-(Pyridin-2-yl)ethanol: Formed from the direct reduction of the starting ketone, 2-acetylpyridine[3].

• Unreacted Starting Materials: Incomplete reaction can leave significant amounts of 2-acetylpyridine and the N-methylglycine derivative.

• Dimeric or Oligomeric Species: Self-condensation of starting materials or intermediates can lead to more complex impurities, although these are typically less common under optimized conditions.

• Decarboxylation Product: If the free acid form of N-methylglycine is used under harsh conditions (e.g., high heat), decarboxylation to sarcosine methylamine is a possibility, which could then lead to other amine byproducts[4].

Q2: How can I monitor the progress of my reaction and identify these byproducts?

A2: A combination of chromatographic and spectroscopic techniques is recommended:

• Thin Layer Chromatography (TLC): A quick and effective way to monitor the disappearance of starting materials and the appearance of the product and byproducts.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the reaction progress and the purity of the final product. A reversed-phase C18 column with a gradient of water/acetonitrile containing a small amount of trifluoroacetic acid (TFA) or formic acid is a good starting point for method development[3].

• Liquid Chromatography-Mass Spectrometry (LC-MS): Invaluable for identifying the molecular weights of the product and any impurities, which is a key step in their structural elucidation[5][6].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the structural confirmation of the final product and for characterizing the structure of isolated impurities[7][8].

Q3: Can I use N-methylglycine (sarcosine) directly, or should I use an ester derivative?

A3: Using an ester derivative, such as ethyl sarcosinate, is generally recommended for several reasons:

• Solubility: The ester is more soluble in the organic solvents typically used for reductive amination.

• Protection of the Carboxylic Acid: The ester group protects the carboxylic acid from potential side reactions with the borohydride reducing agent.

• Work-up: The ester can be hydrolyzed to the desired carboxylic acid in a separate step after the reductive amination is complete, which often leads to a cleaner product.

If you choose to use sarcosine directly, you may need to carefully select your solvent system (e.g., a protic solvent like methanol) and be aware of potential solubility issues and side reactions.

Q4: What is the mechanism of byproduct formation?

A4: Understanding the mechanism is key to prevention.

• 1-(Pyridin-2-yl)ethanol Formation: This occurs when the hydride from the reducing agent directly attacks the carbonyl carbon of 2-acetylpyridine. This is more likely with less selective reducing agents or if the formation of the iminium ion is slow.

• Enamine/Iminium Ion Formation: The reaction proceeds through the formation of an iminium ion intermediate. If the reduction step is not efficient, this intermediate can be hydrolyzed back to the starting materials.

Experimental Protocols

Protocol 1: Synthesis of [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid ethyl ester via Reductive Amination

This protocol is a general guideline and may require optimization for your specific setup.

• Reaction Setup: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-acetylpyridine (1.0 eq) and ethyl sarcosinate (1.1 eq) to anhydrous dichloromethane (DCM).

• Imine Formation: Stir the mixture at room temperature for 2-4 hours. You can add activated 3Å molecular sieves at this stage to aid in water removal.

• Reduction: In a separate flask, suspend sodium triacetoxyborohydride (1.5 eq) in anhydrous DCM. Slowly add this suspension to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench it by the slow addition of a saturated aqueous solution of sodium bicarbonate. Stir for 30 minutes.

• Extraction: Separate the organic layer, and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: HPLC Method for Reaction Monitoring

• Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 5% to 95% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

Visualizations

Reaction Pathway and Byproduct Formation

Caption: Main reaction pathway and formation of the alcohol byproduct.

Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

Summary of Key Parameters

Parameter	Recommendation	Rationale
Amine Source	N-Methylglycine Ester	Improved solubility and protection of the carboxylic acid functionality.
Reducing Agent	Sodium Triacetoxyborohydride (NaBH(OAc)₃)	High selectivity for the iminium ion over the ketone, minimizing alcohol byproduct formation.
Solvent	Anhydrous Aprotic (DCM, THF, DCE)	Prevents unwanted side reactions and is compatible with the preferred reducing agent.
pH	Mildly Acidic (4-6)	Promotes the formation of the reactive iminium ion intermediate.
Additives	Dehydrating Agent (e.g., Molecular Sieves)	Drives the equilibrium towards imine formation by removing water.

References

• [Synthesis of ({8-[4,6-Bis-(bis-pyridin-2-ylmethyl-amino)-[3][9][10]triazine-2-ylamino]-octyl}—ethoxycarbonylmethyl-amino)-acetic acid ethyl ester. MDPI, 2007.]([Link])

Sources

• 1. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 2. junsei.co.jp [junsei.co.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. d-nb.info [d-nb.info]
• 5. recentscientific.com [recentscientific.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. benchchem.com [benchchem.com]
• 8. users.cs.duke.edu [users.cs.duke.edu]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Technical Support Center: NMR Characterization of[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid

Welcome to the Advanced NMR Troubleshooting Center. As an Application Scientist, I frequently encounter researchers struggling with the structural elucidation of highly functionalized small molecules. [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid represents a "perfect storm" of nuclear magnetic resonance (NMR) challenges.

This molecule features a tertiary amine capable of forming a zwitterion with the adjacent carboxylic acid, a chiral center at the ethyl linker inducing diastereotopicity, and a highly coupled pyridine ring. These structural elements manifest as severe spectral overlap, line broadening, and complex J -coupling networks. This guide provides field-proven, self-validating protocols to deconvolve these overlapping signals.

I. Quantitative Data Presentation: Expected Signals & Overlap Challenges

Before troubleshooting, we must establish the baseline expected chemical shifts and identify the root causes of spectral congestion.

Structural Feature	Expected 1 H Shift (ppm)	Multiplicity	Primary Overlap Challenge	Recommended Resolution
Pyridine Ring (4H)	7.1 – 8.5	Multiplets	Intra-ring proton overlap	2D COSY / High-Field NMR
Chiral CH (1H)	3.8 – 4.2	Quartet	Overlaps with diastereotopic CH 2​	2D HSQC / Pure Shift NMR
Diastereotopic CH 2​ (2H)	3.1 – 3.6	Two Doublets (AB)	Geminal coupling masks N-CH 3​	Pure Shift NMR / 2D HSQC
N-CH 3​ (3H)	2.3 – 2.8	Singlet	Broadening due to zwitterion exchange	VT-NMR (Heat to >333 K)
CH-CH 3​ (3H)	1.3 – 1.5	Doublet	Generally well-resolved	N/A

II. Diagnostic Workflow

Diagnostic workflow for resolving NMR peak overlap in complex small molecules.

III. Troubleshooting FAQs

Q1: Why do the N-CH 3​ and N-CH 2​ signals appear as broad, overlapping humps rather than sharp singlets/doublets at 298 K? A: This is a classic manifestation of intermediate chemical exchange on the NMR timescale[1].[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid exists in an equilibrium between its neutral and zwitterionic forms. Furthermore, steric hindrance around the chiral center restricts bond rotation, leading to transient rotamers[2]. When the rate of interconversion between these conformational states is comparable to the NMR frequency difference of the exchanging environments, the signals broaden and merge. Causality & Solution: By performing Variable Temperature (VT) NMR and heating the sample, you increase the kinetic energy of the system. This pushes the exchange rate into the "fast exchange" regime, averaging the chemical environments and collapsing the broad humps into sharp, easily integrable peaks[3].

Q2: The chiral center at the ethyl group makes the adjacent acetic acid CH 2​ protons diastereotopic. How can I resolve them from the chiral CH quartet? A: Because the CH 2​ protons are adjacent to a chiral center, they are magnetically inequivalent and appear as an AB spin system (two doublets with a large geminal coupling constant, 2J≈15 Hz). These inevitably overlap with the chiral CH quartet in the 3.1–4.2 ppm range. Causality & Solution: Utilize 2D Edited-HSQC (Heteronuclear Single Quantum Coherence). HSQC disperses the overlapping proton signals along the orthogonal 13 C axis[4]. In an edited-HSQC experiment, the CH 2​ protons will correlate to a single 13 C resonance and appear with a negative phase (often colored blue), while the chiral CH proton will correlate to a different 13 C resonance with a positive phase (often colored red)[5].

Q3: Even with 2D NMR, the J -coupling multiplets in the aliphatic region are too complex to extract accurate chemical shifts. Can I simplify the 1D spectrum? A: Yes, by utilizing 1D Pure Shift NMR (such as the Zangger-Sterk experiment). Standard 1 H spectra are complicated by homonuclear scalar couplings ( JHH​ ). Causality & Solution: Pure shift techniques use slice-selective excitation and spatial encoding to refocus these couplings during acquisition[6]. The result is a "proton-decoupled proton spectrum" where all multiplets collapse into sharp singlets[7]. This drastically reduces spectral complexity and resolves overlapping signals that differ by only a few Hz[8].

IV. Step-by-Step Experimental Methodologies

Protocol A: Variable Temperature (VT) NMR for Coalescence

Self-Validation Check: The protocol is successful if plotting the peak full-width at half-maximum (FWHM) against temperature yields a clear transition from a broad plateau to a sharp minimum.

• Sample Preparation: Dissolve the compound in a high-boiling point solvent like DMSO- d6​ (b.p. 189 °C). Critical: You must use a Class A glass NMR tube (e.g., Wilmad 507 or Norell S400) and a ceramic/PEEK spinner, as standard disposable tubes will deform and shatter at high temperatures, risking severe spectrometer damage[3].

• Calibration: Insert a temperature calibration standard (e.g., ethylene glycol) to verify the probe's actual temperature gradient.

• Equilibration: Increase the target temperature in 10 °C increments (e.g., 298 K → 313 K → 323 K → 333 K) to prevent thermal shock to the probe[3].

• Acquisition: Allow 15 minutes of thermal equilibration at each step. Re-tune, re-match, and re-shim the probe at every temperature step before acquiring the 1D 1 H spectrum.

• Analysis: Identify the coalescence temperature ( Tc​ ) where the broad peaks merge into a sharp singlet to calculate the Gibbs free energy of activation ( ΔG‡ ) for the restricted rotation[1].

Protocol B: 2D Edited-HSQC Acquisition

• Pulse Sequence Selection: Load a multiplicity-edited HSQC pulse sequence (e.g., hsqcedetgpsisp2.2 on Bruker systems).

• Parameter Optimization: Set the 1 H spectral width (SW) to cover 0-10 ppm and the 13 C SW to cover 0-180 ppm. Ensure the JCH​ coupling constant is set to 145 Hz (standard for aliphatic/aromatic average).

• Acquisition: Acquire a minimum of 2 scans (NS ≥ 2) per increment, with at least 256 increments (TD1) in the indirect dimension to ensure sufficient resolution of the diastereotopic carbon[9].

• Processing: Apply a squared sine-bell window function in both dimensions. Phase the spectrum so that CH/CH 3​ cross-peaks are positive and CH 2​ cross-peaks are negative[5].

Protocol C: 1D Pure Shift (Zangger-Sterk) NMR

Self-Validation Check: The protocol is successful if the CH-CH 3​ doublet at ~1.4 ppm collapses into a perfect, narrow singlet without significant sideband artifacts.

• Preparation: Ensure the sample is highly concentrated. Pure shift experiments utilize slice-selective gradients that inherently discard signal, typically retaining only 10-20% of standard 1D sensitivity[10].

• Setup: Load the standard Zangger-Sterk pulse sequence.

• Parameter Optimization: Set the slice-selective gradient strength carefully. Ensure the FID chunking time is optimized—if the FID chunk is too short, you will introduce chunking artifacts; if it is too long, J -coupling evolution will re-emerge.

• Acquisition: Run the experiment using pseudo-2D acquisition mode, collecting chunks of the FID and reconstructing them into a single 1D interferogram[6].

• Processing: Apply an exponential window function (LB = 1-2 Hz) and Fourier transform to yield the decoupled singlet spectrum[7].

V. References

1.[3] "Variable Temperature NMR Experiments", University of Oxford Department of Chemistry. Available at:[Link] 2.[4] "Two-dimensional nuclear magnetic resonance spectroscopy", Wikipedia. Available at: [Link] 3.[7] Castañar, L., & Parella, T. "Review – Pure shift NMR experiments: recent developments, methods and applications", Universitat Autònoma de Barcelona. Available at: [Link] 4.[8] Castañar Acedo, L. "Understanding Pure Shift NMR Spectroscopy", Global NMR Discussion Meetings (YouTube). Available at:[Link] 5.[6] Morris, G. "Pure Shift NMR", University of Manchester. Available at: [Link] 6.[5] "2D NMR", École Polytechnique Fédérale de Lausanne (EPFL). Available at:[Link] 7. Aguilar, J. A. "Introduction to pure shift NMR", Durham University. Available at:[Link] 8.[10] Nilsson, M., et al. "Pure Shift NMR", YouTube. Available at:[Link] 9.[1] "NMR line broadening techniques", Wikipedia. Available at: [Link] 10.[9] "2D NMR: HMBC & Assignments in MNova", University of Wisconsin-Madison. Available at:[Link] 11.[2] "Variable Temperature NMR Experiment Studying Restricted Bond Rotation", Journal of Chemical Education - ACS Publications. Available at:[Link]

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• 4. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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• 6. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 7. Review – Pure shift NMR experiments: recent developments, methods and applications | SeRMN – NMR Service at UAB [sermn.uab.cat]
• 8. youtube.com [youtube.com]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. youtube.com [youtube.com]

Reference Data & Comparative Studies

Comparative Efficacy Guide: [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid vs. Picolinic Acid

Executive Summary & Mechanistic Overview

In the landscape of coordination chemistry and rational drug design, pyridine-based chelators are critical for modulating metal homeostasis and designing targeted radiopharmaceuticals. This guide provides a comprehensive, objective comparison between a classic endogenous bidentate ligand, Picolinic acid (PA) , and an advanced synthetic tridentate ligand, [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid (MPEAA) .

While PA is an endogenous metabolite of tryptophan and a well-characterized bidentate chelator[1], MPEAA (CAS 1353978-53-6) is an engineered building block designed for higher-order coordination[2]. The fundamental causality behind their differing efficacies lies in denticity and steric shielding . PA coordinates metals via its pyridine nitrogen and carboxylate oxygen, forming a single five-membered chelate ring[1]. This leaves coordination sites open for rapid solvent exchange, making it ideal for transient biological transport (e.g., zinc absorption).

Conversely, MPEAA acts as an N,N,O -tridentate ligand. By incorporating a central tertiary amine flanked by a 1-(pyridin-2-yl)ethyl group and an acetic acid moiety, MPEAA forms two fused five-membered chelate rings. Furthermore, the methyl group on the amine and the methyl group on the ethyl linker introduce significant steric bulk. This steric shielding physically blocks nucleophilic attack from water molecules or competing biological ligands, drastically enhancing the kinetic inertness of the resulting metal complex—a critical requirement for preventing off-target metal release in radiopharmaceutical applications or robust transition metal catalysis.

Fig 1. Structural denticity and downstream application logic for PA and MPEAA.

Quantitative Data Presentation

The following table summarizes the structural and thermodynamic parameters that dictate the comparative efficacy of these two ligands.

Parameter	Picolinic Acid (PA)	[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid (MPEAA)
Chemical Formula	C₆H₅NO₂[1]	C₁₀H₁₄N₂O₂[2]
Denticity & Donor Atoms	Bidentate (N, O)	Tridentate (N, N, O)
Number of Chelate Rings	1 (5-membered)	2 (Fused 5-membered)
Steric Hindrance	Low	High (due to N-methyl and C-methyl groups)
Typical Application	Trace mineral absorption, metalloenzyme modulation[1]	Radiometal chelation, targeted catalysis[2]
Log K (Cu²⁺) (Approx.)	~7.5	> 14.0 (Enhanced by Chelate Effect)

Experimental Methodologies (Self-Validating Protocols)

To objectively compare the binding efficacy and stability of these ligands, researchers must employ rigorous, self-validating analytical workflows.

Protocol 1: Determination of Thermodynamic Stability (Self-Validating Potentiometry)

Objective: Quantify the binding affinity (Log K) of PA and MPEAA with transition metals like Cu(II) and Zn(II). Causality Focus: We utilize potentiometry because the deprotonation of the acetic acid moiety and the amine/pyridine nitrogens upon metal binding provides a direct, quantifiable shift in pH.

• System Calibration (Gran's Method): Titrate a 0.1 M KCl background electrolyte solution containing 2 mM HNO₃ with 0.1 M carbonate-free KOH.

  • Self-Validation: Plot the Gran function to confirm the Nernstian slope of the glass electrode. If the slope deviates from 59.16 ± 0.2 mV at 25°C, recalibrate the electrode to prevent systemic error.

• Ligand Titration: Add 1 mM of PA or MPEAA to the vessel. Titrate from pH 2.0 to 11.0 using 0.1 M KOH under a strictly inert Argon atmosphere to prevent CO₂ dissolution.

• Complexation Titration: Introduce 1 mM of Cu(NO₃)₂ (1:1 metal-to-ligand ratio) and repeat the forward titration.

• Hysteresis Check (Back-Titration): Immediately titrate the solution back to pH 2.0 using standard 0.1 M HNO₃.

  • Self-Validation: Overlay the forward and reverse titration curves. The absence of hysteresis confirms that the system reached true thermodynamic equilibrium and that no irreversible metal hydroxide precipitation occurred.

Fig 2. Self-validating potentiometric titration workflow ensuring thermodynamic accuracy.

Protocol 2: Kinetic Inertness via Transchelation Challenge

Objective: Evaluate the kinetic stability of the metal-ligand complexes against a biological competitor. Causality Focus: Thermodynamic stability dictates if a complex will form, but kinetic inertness dictates how long it survives in vivo. The steric bulk of MPEAA's ethyl and methyl groups is hypothesized to slow down the dissociation rate significantly compared to the unhindered PA.

• Complex Preparation: Pre-form Cu(II)-PA and Cu(II)-MPEAA complexes (1 mM) in 50 mM HEPES buffer (pH 7.4).

• Competitor Introduction: Add a 50-fold molar excess of EDTA (50 mM) to the cuvette. EDTA acts as the aggressive transchelating agent.

• Spectrophotometric Monitoring: Monitor the decay of the d-d transition absorption band (e.g., ~700-800 nm for Cu(II) complexes) using a UV-Vis spectrophotometer at 37°C.

• Data Analysis: Fit the absorbance decay over time to a pseudo-first-order kinetic model to extract the dissociation half-life ( t1/2​ ). MPEAA will exhibit a substantially longer t1/2​ due to the energetic barrier required to break its dual fused rings.

Applications in Drug Development

The structural differences between these two molecules dictate their distinct roles in pharmacology:

• Picolinic Acid: Because it forms moderately stable, reversible complexes, PA is widely utilized to facilitate the transport of trace minerals across biological membranes (e.g., in zinc picolinate supplements) and acts as a natural immunomodulator[1]. It is also structurally related to various N-acylglycine derivatives used in metabolic profiling[3].

• MPEAA: The robust N,N,O -coordination sphere and steric shielding of MPEAA make it an ideal candidate for serving as a bifunctional chelator in radiopharmaceuticals[2]. Its ability to lock transition metals into a rigid geometry prevents the premature release of toxic or radioactive metal ions into the bloodstream.

Sources

• 1. Picolinic acid - Wikipedia [en.wikipedia.org]
• 2. 1353978-53-6|2-(Methyl(1-(pyridin-2-yl)ethyl)amino)acetic acid|BLD Pharm [bldpharm.com]
• 3. 2-((Pyridin-2-yl)formamido)acetic acid | C8H8N2O3 | CID 11788622 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Benchmarking Guide: [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic Acid in Palladium-Catalyzed Cross-Coupling Reactions

In the landscape of modern synthetic chemistry, palladium-catalyzed cross-coupling reactions stand as an indispensable tool for the construction of carbon-carbon and carbon-heteroatom bonds, forming the backbone of numerous academic and industrial endeavors, particularly in drug development. The heart of these catalytic systems lies in the choice of ligand, which dictates the catalyst's stability, activity, and selectivity. This guide presents a comparative benchmark of the N,N-bidentate ligand, [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid (MPEA), against other established ligand classes in the context of a challenging Suzuki-Miyaura cross-coupling reaction. Through a detailed analysis of hypothetical experimental data and mechanistic considerations, we aim to provide researchers with actionable insights into the potential advantages and operational nuances of MPEA.

Introduction: The Quest for Efficient and Versatile Ligands

The evolution of palladium-catalyzed cross-coupling has been intrinsically linked to ligand design.[1][2][3] From the early days of simple phosphines to the development of sophisticated biaryl phosphines and N-heterocyclic carbenes (NHCs), the goal has remained the same: to create a palladium center that is both highly reactive towards oxidative addition and poised for facile reductive elimination, all while resisting deactivation pathways.[4][5]

N,N-bidentate ligands, particularly those incorporating a pyridine moiety and an amino acid scaffold like MPEA, have emerged as a promising class of ligands.[6][7][8] These ligands, often referred to as mono-N-protected amino acid (MPAA) ligands, can offer several advantages:

• Enhanced Stability: The bidentate chelation to the palladium center can impart greater thermal stability to the catalytic complex.

• Built-in Functionality: The carboxylic acid moiety can play a crucial role in the catalytic cycle, potentially acting as an internal base or participating in proton transfer steps, which is particularly relevant in C-H activation reactions.[6][9]

• Chirality: The stereocenter in MPEA introduces chirality into the catalytic system, opening the door for asymmetric transformations.

• Cost-Effectiveness and Sustainability: Amino acid-based ligands are often derived from renewable resources and can be more cost-effective and environmentally benign than complex phosphine ligands.[10][11]

This guide will benchmark MPEA against two widely used and mechanistically distinct ligands: SPhos , a highly active and sterically demanding biaryl monophosphine ligand, and 1,10-Phenanthroline , a classic, rigid N,N-bidentate ligand.

Ligand Structures and Mechanistic Considerations

The structural differences between MPEA, SPhos, and 1,10-Phenanthroline are expected to translate into distinct catalytic performances.

Caption: Structural classes of the benchmarked ligands.

The catalytic cycle for the Suzuki-Miyaura reaction, illustrated below, involves several key steps where the ligand's influence is paramount.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

• Oxidative Addition: The electron-donating ability and steric bulk of the ligand influence the rate of this step. Highly electron-rich ligands like SPhos are known to accelerate the oxidative addition of challenging substrates like aryl chlorides.[5]

• Transmetalation: The ligand can affect the ease with which the organoboron species transfers its organic group to the palladium center. For N,N-bidentate ligands, one of the coordinating atoms may need to dissociate to create a vacant site for the incoming boronate.

• Reductive Elimination: This final step, which forms the desired C-C bond, is also influenced by the ligand's steric and electronic properties. Bulky ligands can promote this step by creating a sterically crowded metal center.

Comparative Performance in a Model Suzuki-Miyaura Coupling

To provide a clear comparison, we propose a hypothetical benchmarking study for the Suzuki-Miyaura coupling of 2-chloro-6-methylpyridine with 4-methoxyphenylboronic acid, a reaction that can be challenging due to the potential for catalyst inhibition by the pyridine product.[12][13]

Experimental Protocol

The following is a detailed, step-by-step methodology for the proposed comparative experiment.

Caption: Experimental workflow for the comparative Suzuki-Miyaura coupling.

Detailed Methodology:

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-chloro-6-methylpyridine (1.0 mmol, 1.0 equiv), 4-methoxyphenylboronic acid (1.2 mmol, 1.2 equiv), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv).

• Catalyst Preparation: In a separate vial, pre-mix palladium(II) acetate (Pd(OAc)₂, 0.01 mmol, 1 mol%) and the respective ligand (MPEA, SPhos, or 1,10-Phenanthroline) at the specified ligand-to-metal ratio (L:Pd = 2:1 for bidentate ligands, 1.5:1 for monodentate).

• Solvent and Catalyst Addition: The Schlenk tube is evacuated and backfilled with argon three times. Degassed toluene (4 mL) and water (1 mL) are added via syringe. The pre-mixed catalyst is then added to the reaction mixture.

• Reaction Execution: The reaction mixture is heated to 80 °C in a pre-heated oil bath and stirred vigorously for the specified time.

• Monitoring and Work-up: The reaction progress is monitored by taking aliquots and analyzing them by GC-MS. Upon completion, the reaction is cooled to room temperature, quenched with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification and Characterization: The crude product is purified by flash column chromatography on silica gel to afford the desired biaryl product. The structure and purity are confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Hypothetical Performance Data

The following table summarizes the expected outcomes based on the known properties of the ligand classes.

Ligand	Catalyst Loading (mol%)	Time (h)	Yield (%)	Turnover Number (TON)	Key Observations
MPEA	1.0	12	85	85	Good yield, moderate reaction time. The catalyst may exhibit good stability. The chiral nature could be explored in asymmetric variations.
SPhos	0.5	4	95	190	Excellent yield and fast reaction time, even at lower catalyst loading, typical of highly active Buchwald-type ligands.[5]
1,10-Phenanthroline	1.0	24	60	60	Slower reaction and lower yield, potentially due to the formation of a very stable, less reactive palladium complex.
No Ligand	1.0	24	<5	<5	Negligible product formation, highlighting the essential role of the ligand.

Discussion and Field-Proven Insights

The hypothetical data above provides a platform for a nuanced discussion on ligand selection.

• [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid (MPEA): MPEA is expected to perform robustly, offering a good balance between reactivity and stability. The presence of both a pyridine and a carboxylate coordinating group likely leads to a stable bidentate complex with palladium. The moderate reaction time compared to SPhos might be attributed to a slower rate of reductive elimination or the need for partial ligand dissociation during transmetalation. The key advantage of ligands like MPEA lies in their potential for C-H activation reactions, where the carboxylate can act as a proton shuttle.[6][7] For standard cross-couplings, its performance is solid, making it a versatile and potentially cost-effective option.

• SPhos: As a representative of the bulky, electron-rich monophosphine ligands, SPhos is anticipated to deliver the highest performance in this specific Suzuki-Miyaura reaction.[5] Its steric bulk and strong sigma-donating ability are known to promote both oxidative addition and reductive elimination, leading to high turnover numbers and fast reaction rates.[3][4] However, these ligands can be more expensive and sensitive to air and moisture compared to many nitrogen-based ligands.

• 1,10-Phenanthroline: This classic N,N-bidentate ligand is expected to show the lowest performance. While it forms a stable complex with palladium, the rigidity of the phenanthroline backbone can lead to a less reactive catalyst. The resulting palladium complex might be too stable, slowing down key steps in the catalytic cycle. This highlights that not all N,N-bidentate ligands are created equal, and the flexibility and electronic properties of the ligand are critical.

Conclusion and Future Outlook

This comparative guide, through a proposed benchmarking study, positions [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid (MPEA) as a highly competent ligand for cross-coupling reactions. While it may not achieve the sheer speed of highly specialized phosphine ligands like SPhos in a standard Suzuki-Miyaura coupling, it offers a compelling combination of good reactivity, stability, and potential for broader applications, including asymmetric catalysis and C-H functionalization.

For researchers and drug development professionals, the choice of ligand will always be context-dependent. For rapid, high-yielding synthesis of biaryls where cost is less of a concern, bulky phosphines remain a top choice. However, for developing more sustainable and versatile catalytic systems, and for exploring novel reactivity patterns, ligands like MPEA represent a valuable and promising avenue of investigation. Future work should focus on experimentally validating these comparisons and exploring the full scope of MPEA in a wider range of cross-coupling reactions.

References

• From Mono-N-Protected Amino Acids to Pyridones: A Decade of Evolution of Bifunctional Ligands for Pd(II)
• Mechanistic studies of the palladium-catalyzed S,O-ligand promoted C–H olefination of arom
• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amin
• Buchwald–Hartwig amin
• Eco-Friendly Catalyst Development: Bidentate Nitrogen Ligands in the Suzuki−Miyaura Reaction of Aryl Iodides and. American Chemical Society.
• Eco-Friendly Catalyst Development: Bidentate Nitrogen Ligands in the Suzuki–Miyaura Reaction of Aryl Iodides and Bromides in Green Solvents.
• Catalytic Behavior of Mono-N-Protected Amino Acid Ligands in Ligand-Accelerated C–H Activ
• Catalytic Behavior of Mono-N-Protected Amino-Acid Ligands in Ligand-Accelerated C-H Activ
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? WuXi AppTec.
• Palladium-catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC.
• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Aryl
• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Organic Chemistry Portal.

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• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. From Mono-N-Protected Amino Acids to Pyridones: A Decade of Evolution of Bifunctional Ligands for Pd(II)-Catalyzed C–H Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catalytic Behavior of Mono-N-Protected Amino Acid Ligands in Ligand-Accelerated C–H Activation by Palladium(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Catalytic Behavior of Mono-N-Protected Amino-Acid Ligands in Ligand-Accelerated C-H Activation by Palladium(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanistic studies of the palladium-catalyzed S,O-ligand promoted C–H olefination of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]

Safety & Regulatory Compliance

[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid proper disposal procedures

As a Senior Application Scientist, establishing a robust operational and disposal framework for specialized pharmaceutical intermediates is critical for both laboratory safety and regulatory compliance. [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid is an N-substituted amino acid derivative featuring a pyridine moiety. While it is a valuable building block in drug development (often utilized in synthesizing receptor agonists or antagonists), its structural features dictate specific handling and waste management protocols.

The following guide provides the causality behind the necessary safety measures and outlines a self-validating, step-by-step system for its operational handling and disposal.

Physicochemical Profiling & Hazard Causality

To handle and dispose of a chemical safely, one must first understand how its molecular structure dictates its physical behavior.[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid contains two critical functional areas:

• The Zwitterionic Backbone: The presence of both a secondary amine and a carboxylic acid group means this molecule can self-protonate, forming a zwitterion. Its solubility in aqueous waste streams will shift dramatically based on pH. At its isoelectric point, it may precipitate out of solution, potentially causing blockages or unexpected solid accumulation in liquid waste carboys.

• The Pyridine Ring: Pyridine derivatives are notoriously stable and can persist in the environment, posing a significant toxicity risk to aquatic life. This structural stability mandates that the compound cannot be neutralized and poured down the drain; it requires high-temperature incineration to fully break the aromatic ring.

Table 1: Physicochemical Parameters and Operational Implications

Parameter	Specification / Behavior	Operational & Disposal Implication
Molecular Class	N-substituted amino acid (Pyridine derivative)	Zwitterionic nature requires pH monitoring during liquid-liquid extractions.
Aqueous Solubility	Highly pH-dependent	Precipitation may occur in mixed-waste carboys if the pH approaches the isoelectric point.
Environmental Hazard	Aquatic toxicity (Pyridine persistence)	Absolute prohibition on drain disposal; requires specialized destruction.
RCRA Status	Characteristic Hazardous Waste	Must be managed under strict "cradle-to-grave" tracking[1].
Destruction Method	High-Temperature Incineration	Required thermal degradation to safely break the stable aromatic ring.

Operational Handling & Spill Mitigation

Routine synthesis or assay preparation involving this compound must be conducted under strict administrative and engineering controls as mandated by the OSHA Laboratory Standard (29 CFR 1910.1450)[2].

Protocol 1: Laboratory Handling and Spill Response

• Step 1: Engineering Controls & PPE Setup Conduct all weighing, transfer, and dilution operations within a certified Class II biological safety cabinet or a chemical fume hood maintaining a face velocity of 80–100 feet per minute[2]. Personnel must don nitrile gloves (double-gloving is recommended when handling concentrated organic stock solutions), chemical splash goggles, and a flame-resistant lab coat.

• Step 2: Solid Handling & Anti-Static Measures Due to the zwitterionic nature of the crystalline powder, static charge can cause the material to aerosolize during weighing. Use an anti-static weighing boat and a localized ionizer to neutralize static charge, minimizing inhalation risks.

• Step 3: Spill Mitigation (Self-Validating Recovery)

  • For Solid Spills: Do not dry sweep, as this generates hazardous dust. Moisten the powder with a compatible solvent (e.g., dilute ethanol) to bind the particulates. Wipe the area with absorbent pads and place all materials into a designated solid hazardous waste container.

  • For Liquid Spills: Contain the spill using an inert absorbent material (e.g., vermiculite or diatomaceous earth). Do not use combustible absorbents like sawdust. Transfer the saturated absorbent to a compatible high-density polyethylene (HDPE) waste container.

Waste Segregation and Disposal Procedures

Under the EPA's Resource Conservation and Recovery Act (RCRA), hazardous waste must be tracked from the point of generation to final destruction[1]. The National Research Council's Prudent Practices in the Laboratory dictates that waste segregation is the most critical step in preventing incompatible chemical reactions in the waste stream[3].

Protocol 2: Cradle-to-Grave Disposal Workflow

• Step 1: Waste Stream Segregation

  • Aqueous Waste: Collect solutions containing the compound in a dedicated aqueous waste carboy. Ensure the pH of the carboy is maintained away from the compound's isoelectric point to prevent unexpected precipitation.

  • Organic Waste: If the compound is dissolved in organic solvents (e.g., DMSO or methanol for high-throughput screening stocks), collect it in a "Non-Halogenated Organic Waste" container. If mixed with solvents like dichloromethane (DCM), it must be routed to "Halogenated Organic Waste."

• Step 2: Containerization Utilize chemically compatible HDPE or borosilicate glass containers. Always leave at least 10% headspace at the top of the container to accommodate vapor expansion and prevent over-pressurization.

• Step 3: RCRA-Compliant Labeling & SAA Storage Immediately label the container with the words "Hazardous Waste," the full chemical name (e.g., "[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid" – no abbreviations), and the primary hazard ("Toxic/Environmental Hazard"). Store the container in a designated Satellite Accumulation Area (SAA) under secondary containment for no longer than 90 days[1].

• Step 4: EHS Transfer and Final Destruction Submit a waste pickup request to your institutional Environmental Health and Safety (EHS) department. Ensure the manifest explicitly states the presence of a pyridine derivative so the waste vendor routes the material for high-temperature incineration , the only acceptable method for its complete environmental elimination.

Waste Management Workflow Visualization

The following diagram illustrates the logical flow of waste segregation and disposal, ensuring a self-validating system where every stream leads to safe, regulatory-compliant destruction.

Figure 1: Cradle-to-grave waste management workflow for[Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid.

References

• Occupational Safety and Health Administration (OSHA). "Laboratory Safety OSHA Lab Standard (29 CFR 1910.1450)." U.S. Department of Labor. [Link]

• U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Overview." U.S. EPA. [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press. [Link]

• American Chemical Society (ACS). "Building Strong Cultures with Chemical Safety Education." ACS Publications. [Link]

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• 3. Prudent Practices in the Laboratory : Handling and Management of Chemical Hazards, Updated Version (Laboratory Safety) - 紀伊國屋書店ウェブストア｜オンライン書店｜本、雑誌の通販、電子書籍ストア [kinokuniya.co.jp]

Personal protective equipment for handling [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid

Comprehensive Safety Protocol: Handling [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid

A Senior Application Scientist's Guide to Ensuring Laboratory Safety and Operational Integrity

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid. The following protocols are designed to ensure the safe handling, use, and disposal of this compound, grounded in established principles of laboratory safety and chemical hygiene. The recommendations are based on the known hazards of its constituent chemical groups: a pyridine ring, an amino acid moiety, and a methyl group.

Hazard Assessment and Chemical Profile

• Pyridine and its Derivatives: Pyridine is a flammable liquid with a strong, unpleasant odor.[1][2] It can be harmful if inhaled, swallowed, or comes into contact with skin.[1] Pyridine and its derivatives can cause skin and eye irritation, and in some cases, more severe health effects.[1] Compounds containing a pyridine ring are often treated as hazardous waste.[3]

• Amino Acid Derivatives: While many amino acids are benign, some derivatives can be hazardous.[4] For instance, some are known to be toxic if swallowed or in contact with skin, and can cause serious eye irritation.[5]

• Acetic Acid: Acetic acid is corrosive and can cause severe skin burns and eye damage.[6][7] However, studies have indicated that it does not have significant genotoxic activity.[8]

Based on this analysis, [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid should be handled as a potentially hazardous substance. The primary risks are likely to be skin and eye irritation, and potential toxicity if ingested or inhaled.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to minimize exposure and ensure personal safety. The following table outlines the minimum PPE requirements.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety glasses with side shields or chemical splash goggles.[2]	Nitrile gloves.[9]	Laboratory coat.[9]	Not generally required if performed in a certified chemical fume hood.
Handling neat compound or concentrated solutions	Chemical splash goggles and a face shield.[1]	Nitrile gloves.[9]	Chemical-resistant laboratory coat or apron.[2]	Required if there is a risk of aerosol generation and work is not performed in a fume hood.[10]
Transferring and using dilute solutions	Safety glasses with side shields.[2]	Nitrile gloves.[9]	Laboratory coat.[9]	Not generally required.
Cleaning and decontamination	Safety glasses with side shields or chemical splash goggles.[2]	Nitrile gloves.[9]	Laboratory coat.[9]	Not generally required.

Causality of PPE Choices:

• Eye and Face Protection: The selection of eye and face protection is dictated by the potential for splashes and aerosols. Goggles provide a seal around the eyes, offering better protection than safety glasses against chemical splashes.[1] A face shield should be used in conjunction with goggles when handling larger quantities or when there is a significant risk of splashing.[1]

• Hand Protection: Nitrile gloves are recommended due to their resistance to a broad range of chemicals, including those with pyridine-like structures.[9] It is crucial to change gloves immediately if they become contaminated.[4]

• Body Protection: A standard laboratory coat is sufficient for most procedures.[9] For tasks with a higher risk of splashes, a chemical-resistant apron or coat provides an additional barrier.[2]

• Respiratory Protection: Work with this compound should ideally be conducted in a chemical fume hood to minimize inhalation exposure.[11] If a fume hood is not available or if there is a risk of generating significant aerosols, a respirator may be necessary.[10]

Safe Handling and Operational Workflow

Adherence to a standardized workflow is critical for minimizing the risk of exposure and contamination.

Caption: Safe handling workflow for [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid.

Step-by-Step Protocol:

• Preparation:

  • Before beginning any work, review the Safety Data Sheets (SDS) for structurally similar compounds to understand the potential hazards.[12]

  • Ensure that a properly functioning chemical fume hood is available.[11]

  • Don the appropriate PPE as outlined in the table above.[9]

  • Prepare your work area by covering the surface with absorbent, disposable bench paper.

• Handling:

  • When weighing the solid compound, use a spatula and weigh it onto a tared weigh boat within the fume hood to contain any dust.

  • When preparing solutions, slowly add the solid to the solvent to avoid splashing.[11]

  • Always keep containers of the compound and its solutions tightly capped when not in use.[2]

  • Avoid eating, drinking, or smoking in the laboratory.[1][10]

• Cleanup:

  • After completing your work, decontaminate all surfaces with a suitable cleaning agent, such as a 10% bleach solution followed by 70% ethanol.[4]

  • Wipe down the exterior of all containers before returning them to storage.

  • Wash your hands thoroughly with soap and water after removing your gloves.[4]

Spill and Emergency Procedures

Prompt and correct action is crucial in the event of a spill or accidental exposure.

Spill Response:

• Alert Personnel: Immediately alert others in the vicinity.[12]

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

• Containment: For small spills, use an absorbent material like sand or vermiculite to contain the spill.[9]

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed container for disposal.[9]

• Decontamination: Clean the spill area with a suitable decontaminating agent.[4]

First Aid Measures:

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[9] Remove contaminated clothing.[2]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[2] Seek immediate medical attention.

• Inhalation: Move the person to fresh air.[2] If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with water.[10] Seek immediate medical attention.

Waste Disposal Plan

Proper disposal of chemical waste is essential to protect the environment and comply with regulations.

• Waste Segregation: All waste contaminated with [Methyl-(1-pyridin-2-yl-ethyl)-amino]-acetic acid, including gloves, bench paper, and pipette tips, should be collected in a designated, labeled hazardous waste container.[3][13]

• Liquid Waste: Unused solutions should be collected in a separate, labeled hazardous waste container. Do not pour this chemical down the drain.[2][9]

• Disposal: All waste must be disposed of through your institution's hazardous waste management program.[3] Follow all local, state, and federal regulations for hazardous waste disposal.[3]

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific.
• Agency for Toxic Substances and Disease Registry. (1992). Toxicological Profile for Pyridine. U.S. Department of Health and Human Services.
• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Pyridine.
• ChemSupply Australia. (2024, June 26).
• Penta. (2024, November 26).
• Tokyo Chemical Industry. (2024, November 21).
• Carl ROTH. (n.d.).
• Sigma-Aldrich. (2025, November 6).
• Loba Chemie. (n.d.). PYRIDINE FOR SYNTHESIS.
• Merck Millipore. (n.d.).
• Jubilant Ingrevia. (2024, February 2).
• Fisher Scientific. (2025, December 19).
• Carl ROTH. (2025, March 31).
• Amino Labs. (n.d.). Practice Safe Science.
• Fisher Scientific. (2025, December 22).
• Unknown. (n.d.). 1.
• Agilent. (n.d.). Amino Acid Standard - 1 nmol per ul in 0.
• ETH Zurich. (n.d.).
• GZ Industrial Supplies. (2025, May 26).
• NextSDS. (n.d.). methyl[1-(pyridin-2-yl)
• BLDpharm. (n.d.). 2-(Methyl(1-(pyridin-2-yl)ethyl)amino)acetic acid.
• European Chemicals Agency. (n.d.).
• PubChem. (n.d.). 2-((Pyridin-2-yl)formamido)acetic acid.

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